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Cat. No.: B579997
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Introduction

Edivoxetine hydrochloride is a selective norepinephrine reuptake inhibitor (NRI) that has
been investigated for the treatment of major depressive disorder (MDD) and attention-
deficit/hyperactivity disorder (ADHD). By blocking the norepinephrine transporter (NET),
edivoxetine increases the synaptic concentration of norepinephrine, a neurotransmitter crucial
for regulating mood, attention, and stress responses. The forced swim test (FST) is a widely
used preclinical behavioral assay to assess antidepressant-like activity in rodents. This test is
based on the principle that when placed in an inescapable cylinder of water, rodents will
eventually adopt an immobile posture. Antidepressant treatments typically reduce the duration
of this immobility.

While specific preclinical data on the effects of edivoxetine hydrochloride in the forced swim
test are not extensively available in public literature, this document provides a generalized

protocol for evaluating selective NRIs like edivoxetine in the FST. The expected outcomes are
based on findings from studies with other selective NRIs, such as reboxetine and desipramine.

Mechanism of Action and Expected Outcomes in the
Forced Swim Test
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Edivoxetine hydrochloride selectively inhibits the reuptake of norepinephrine, leading to
enhanced noradrenergic neurotransmission. In the context of the FST, this enhanced
noradrenergic activity is expected to translate into an increase in active, escape-oriented
behaviors. Studies have shown that selective NRIs predominantly increase "climbing" behavior
in the FST, as opposed to selective serotonin reuptake inhibitors (SSRIs) which tend to
increase "swimming" behavior. Therefore, it is hypothesized that edivoxetine hydrochloride
will decrease immobility time and selectively increase climbing time in rodents subjected to the
FST.

Generalized Experimental Protocol for Edivoxetine
Hydrochloride in the Rodent Forced Swim Test

This protocol outlines a general procedure for assessing the antidepressant-like effects of
edivoxetine hydrochloride in rats or mice using the forced swim test.

1. Animals:
e Species: Male Sprague-Dawley rats (200-250 g) or male C57BL/6 mice (20-25 g).

e Housing: Animals should be group-housed (3-5 per cage) in a temperature-controlled room
(22 £ 2°C) with a 12-hour light/dark cycle. Food and water should be available ad libitum.

o Acclimation: Animals should be acclimated to the housing facility for at least one week before
the experiment and handled daily for 3-4 days prior to testing to minimize stress.

2. Drug Preparation and Administration:

o Compound: Edivoxetine hydrochloride should be dissolved in a suitable vehicle, such as
sterile saline or distilled water. The solution should be prepared fresh on the day of the
experiment.

o Dosage: A dose-response study is recommended to determine the optimal effective dose.
Based on other NRIs, a starting range of 5-20 mg/kg for intraperitoneal (i.p.) administration
could be explored.

e Administration: The drug or vehicle should be administered via i.p. injection 30-60 minutes
before the test session.
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. Forced Swim Test Apparatus:

A transparent glass or plastic cylinder (for rats: 40 cm height, 20 cm diameter; for mice: 25
cm height, 10 cm diameter).

The cylinder should be filled with water (23-25°C) to a depth of 30 cm for rats or 15 cm for
mice, ensuring the animal cannot touch the bottom or escape.

A video camera should be positioned to record the sessions for later analysis.
. Experimental Procedure:

Pre-test Session (Day 1): Each animal is individually placed in the swim cylinder for a 15-
minute pre-swim. This session is for habituation and to induce a baseline level of immobility
for the subsequent test. After 15 minutes, the animal is removed, gently dried with a towel,
and returned to its home cage. The water in the cylinder should be changed between
animals.

Test Session (Day 2): 24 hours after the pre-test session, the animals are administered
either the vehicle or a specific dose of edivoxetine hydrochloride. Following the
appropriate pre-treatment time (e.g., 30-60 minutes), each animal is placed back into the
swim cylinder for a 5-minute test session. The entire session is video-recorded.

. Behavioral Scoring:

A trained observer, blind to the treatment conditions, should score the video recordings. The
5-minute test session is typically divided into 5-second intervals.

The predominant behavior in each interval is scored as one of the following:

o Immobility: The animal remains floating with only minor movements necessary to keep its
head above water.

o Swimming: The animal makes active swimming motions, moving around the cylinder.

o Climbing: The animal makes active movements with its forepaws in and out of the water,
usually directed against the wall of the cylinder.
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e The total number of counts for each behavior is then calculated.

Data Presentation

The quantitative data from the forced swim test should be summarized in a table for clear
comparison between treatment groups.

Table 1: Hypothetical Data for Edivoxetine Hydrochloride in the Rat Forced Swim Test

Treatment Dose (mglkg, Immobility Swimming Climbing
Group i.p.) (counts) (counts) (counts)
Vehicle 0 45+ 14 102 5+1
Edivoxetine HCI 5 35+3 12+ 2 132
Edivoxetine HCI 10 25+3 11+1 24+3
Edivoxetine HCI 20 22+2 102 28+4

Note: This table presents hypothetical data for illustrative purposes. Values are represented as
mean + SEM. *p < 0.05, **p < 0.01 compared to the vehicle group.

Visualizations

Signaling Pathway of a Selective Norepinephrine Reuptake Inhibitor
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Caption: Signaling pathway of a selective norepinephrine reuptake inhibitor like edivoxetine.

Experimental Workflow for the Forced Swim Test
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 To cite this document: BenchChem. [Edivoxetine Hydrochloride in the Forced Swim Test:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b579997#edivoxetine-hydrochloride-use-in-forced-
swim-test]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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